Cas no 33425-19-3 (1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione)

1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione is a high-purity diketone compound characterized by its distinct aromatic substitution pattern, featuring both methoxy and methyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of heterocyclic compounds and functionalized aromatics. Its well-defined molecular framework ensures consistent performance in coupling and condensation reactions. The compound exhibits good solubility in common organic solvents, facilitating its use in solution-phase chemistry. Its stability under standard laboratory conditions further enhances its utility as a reliable building block for pharmaceutical and materials science research.

1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione structure

33425-19-3 structure

Product Name:1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione

CAS No:33425-19-3

MF:C₁₆H₁₄O₃

MW:254.280564785004

CID:294229

PubChem ID:11708636

Update Time:2025-06-07

1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

- 1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione
- 1-(4-methoxyphenyl)-2-(4-methylphenyl)ethane-1,2-dione
- 1,2-Ethanedione,1-(4-methoxyphenyl)-2-(4-methylphenyl)-
- 1-(4-Methoxy-phenyl)-2-p-tolyl-ethane-1,2-dione
- LogP
- AC-20877
- AKOS015965804
- 33425-19-3
- DTXSID50470951
- SCHEMBL14947045
- Inchi： 1S/C16H14O3/c1-11-3-5-12(6-4-11)15(17)16(18)13-7-9-14(19-2)10-8-13/h3-10H,1-2H3
- InChI Key： CQFFMVFLXKJIHS-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)C(C(C1C=CC(C)=CC=1)=O)=O

Computed Properties

Exact Mass: 254.09432
Monoisotopic Mass: 254.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.152
Boiling Point: 422.451°C at 760 mmHg
Flash Point: 188.488°C
Refractive Index: 1.573
PSA: 43.37

1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019112502-1g	1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione	33425-19-3	95%	1g	$400.00	2023-09-02
Crysdot LLC	CD12082379-1g	1-(4-Methoxyphenyl)-2-(p-tolyl)ethane-1,2-dione	33425-19-3	95+%	1g	$313	2024-07-24